Cas no 263869-24-5 (1-(4-Chlorophenyl)-2-(4-chlorophenyl)sulfanyl-3-(dimethylamino)-2-propen-1-one)

• Product name: 1-(4-Chlorophenyl)-2-(4-chlorophenyl)sulfanyl-3-(dimethylamino)-2-propen-1-one
• CAS No: 263869-24-5
• CID: 4643399

1-(4-Chlorophenyl)-2-(4-chlorophenyl)sulfanyl-3-(dimethylamino)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-CHLOROPHENYL)-2-[(4-CHLOROPHENYL)SULFANYL]-3-(DIMETHYLAMINO)-2-PROPEN-1-ONE
• 2-Propen-1-one, 1-(4-chlorophenyl)-2-[(4-chlorophenyl)thio]-3-(dimethylamino)-
• 1-(4-Chlorophenyl)-2-(4-chlorophenyl)sulfanyl-3-(dimethylamino)-2-propen-1-one

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 1-(4-Chlorophenyl)-2-(4-chlorophenyl)sulfanyl-3-(dimethylamino)-2-propen-1-one

1-(4-Chlorophenyl)-2-(4-chlorophenyl)sulfanyl-3-(dimethylamino)-2-propen-1-one

CAS No 263869-24-5, commonly referred to as 1-(4-Chlorophenyl)-2-(4-chlorophenyl)sulfanyl-3-(dimethylamino)-2-propen-1-one, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a propenone backbone with substituents at positions 1, 2, and 3. The presence of two chlorophenyl groups and a dimethylamino group contributes to its distinctive chemical properties and potential applications.

The molecular structure of this compound is intriguing due to the sulfanyl (sulfide) group attached at position 2, which introduces sulfur into the molecule. This feature not only enhances the compound's stability but also plays a crucial role in its reactivity and biological activity. Recent studies have highlighted the importance of sulfur-containing compounds in medicinal chemistry, particularly in the development of novel therapeutic agents.

One of the most notable aspects of CAS No 263869-24-5 is its potential as a precursor or intermediate in the synthesis of more complex molecules. Its structure allows for various substitution reactions, making it a versatile building block in organic synthesis. Researchers have explored its use in the creation of bioactive compounds, including those with anti-inflammatory, antioxidant, and anticancer properties.

In terms of physical properties, this compound exhibits a melting point that is consistent with its molecular weight and functional groups. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory techniques, including chromatography and spectroscopy. The compound's UV-vis spectrum reveals strong absorption bands, which are indicative of conjugation within the molecule.

The synthesis of 1-(4-Chlorophenyl)-2-(4-chlorophenyl)sulfanyl-3-(dimethylamino)-2-propen-1-one involves a multi-step process that typically begins with the preparation of intermediates such as chlorobenzene derivatives. The introduction of the sulfanyl group is often achieved through nucleophilic substitution reactions, while the dimethylamino group can be introduced via alkylation or amidation techniques.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of this compound with greater precision. These studies have provided insights into its potential interactions with biological targets, such as enzymes and receptors. For instance, molecular docking simulations suggest that the compound may bind to certain protein pockets with high affinity, making it a promising candidate for drug design.

In addition to its chemical significance, this compound has garnered attention for its role in materials science. Its ability to form stable complexes with metal ions has led to investigations into its potential use in catalysis and coordination chemistry. Furthermore, its photophysical properties make it a candidate for applications in optoelectronic materials.

The environmental impact of CAS No 263869-24-5 is another area of interest. Studies on its biodegradation pathways have revealed that it undergoes hydrolysis under specific conditions, which is critical for assessing its environmental fate and toxicity. Regulatory agencies have expressed interest in understanding its ecological effects to ensure safe handling and disposal practices.

In conclusion, 1-(4-Chlorophenyl)-2-(4-chlorophenyl)sulfanyl-3-(dimethylamino)-2-propen-1-one, or CAS No 263869-24-5, is a multifaceted compound with applications spanning organic synthesis, pharmacology, and materials science. Its unique structure and reactivity continue to inspire research aimed at unlocking its full potential across various disciplines.